3-Chloro-1-(2,3-dihydrobenzofuran-5-yl)-acetone

• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• IUPAC Name: 1-chloro-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-one
• InChI: InChI=1S/C11H11ClO2/c12-7-10(13)6-8-1-2-11-9(5-8)3-4-14-11/h1-2,5H,3-4,6-7H2
• InChI Key: CHQCMYTWSRGIHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)CC(=O)CCl

Description

3-Chloro-1-(2,3-dihydrobenzofuran-5-yl)-acetone is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 2,3-dihydrobenzofuran (0.05 mol) dissolved in dichloromethane (30 mL), AlCl3 (0.10 mol) is added batch by batch and 3-chloropropionyl chloride (0.055 mol) is added dropwise, while the internal temperature is maintained below 5° C. Following procedures described in General Method One-Method A, 3-chloro-1-(2,3-dihydrobenzofuran-5-yl)-acetone is obtained as a white solid (8.4 g). The yield is 80.2%. MS(m/z): 211.0 [M+1]+.